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Compound of Interest

Compound Name: Slafvdvln

Cat. No.: B15616946 Get Quote

Initial investigations into the chemical entity "Slafvdvln" reveal that it is not a recognized or

standard nomenclature for a chemical compound. However, the sequence of letters strongly

corresponds to the one-letter codes for amino acids, suggesting that "Slafvdvln" represents a

peptide with the sequence Ser-Leu-Ala-Phe-Val-Asp-Val-Leu-Asn.

A comprehensive search of chemical and biological databases, as well as the broader scientific

literature, did not yield any specific information for a peptide with this exact sequence. It does

not appear to be a well-characterized or commercially available peptide with established

biological functions, experimental protocols, or associated signaling pathways. One

commercially available product, a "SLFN14 Blocking Peptide," was identified, but its precise

amino acid sequence is not publicly disclosed, making it impossible to definitively link it to

"Slafvdvln"[1].

Given the absence of specific data for this peptide, this guide will provide a foundational

understanding of its chemical structure based on its amino acid composition.

Deduced Chemical Structure
The peptide "Slafvdvln" is a nonapeptide, meaning it is composed of nine amino acids linked

together by peptide bonds. The sequence is as follows:

Serine - Leucine - Alanine - Phenylalanine - Valine - Aspartic Acid - Valine - Leucine -

Asparagine
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The chemical structure can be represented as a linear chain of these amino acid residues.

Each amino acid consists of a central carbon atom (the α-carbon) bonded to an amino group (-

NH2), a carboxyl group (-COOH), a hydrogen atom (-H), and a variable side chain (R-group)

that is unique to each amino acid.

Table 1: Constituent Amino Acids of Slafvdvln and Their Properties

Amino Acid
3-Letter
Code

1-Letter
Code

Side Chain
Classificati
on

Molecular
Formula

Molecular
Weight (
g/mol )

Serine Ser S
Polar,

uncharged
C3H7NO3 105.09

Leucine Leu L
Nonpolar,

aliphatic
C6H13NO2 131.17

Alanine Ala A
Nonpolar,

aliphatic
C3H7NO2 89.09

Phenylalanin

e
Phe F

Nonpolar,

aromatic
C9H11NO2 165.19

Valine Val V
Nonpolar,

aliphatic
C5H11NO2 117.15

Aspartic Acid Asp D Acidic, polar C4H7NO4 133.10

Valine Val V
Nonpolar,

aliphatic
C5H11NO2 117.15

Leucine Leu L
Nonpolar,

aliphatic
C6H13NO2 131.17

Asparagine Asn N
Polar,

uncharged
C4H8N2O3 132.12

The overall properties of the Slafvdvln peptide will be determined by the collective

physicochemical properties of its constituent amino acid side chains. The presence of both
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hydrophobic (Leucine, Alanine, Phenylalanine, Valine) and hydrophilic (Serine, Aspartic Acid,

Asparagine) residues suggests that this peptide may exhibit amphipathic characteristics.

Experimental Protocols and Data Presentation
As there are no published studies specifically investigating the Slafvdvln peptide, no

experimental protocols for its synthesis, purification, or biological assays can be provided.

Consequently, there is no quantitative data to summarize in tabular form.

Signaling Pathways and Visualization
The involvement of the Slafvdvln peptide in any biological signaling pathways is currently

unknown. Without experimental evidence of its biological function and molecular targets, it is

not possible to create a diagram of any associated signaling pathway, experimental workflow,

or logical relationship.

Should this peptide be a subject of future research, a logical workflow for its characterization

could be visualized as follows:
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Caption: A generalized workflow for the characterization of a novel peptide.
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In conclusion, "Slafvdvln" represents the primary structure of a peptide that is not documented

in the current scientific literature. Therefore, a detailed technical guide on its properties,

experimental procedures, and biological roles cannot be constructed at this time. The

information provided here is based on the fundamental principles of peptide chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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